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Compound of Interest

Compound Name:
3-(Aminomethyl)-2-methyloxolan-

3-ol

Cat. No.: B1528310 Get Quote

For Immediate Use by Laboratory Professionals

This document provides crucial safety and logistical information for the proper disposal of 3-
(Aminomethyl)-2-methyloxolan-3-ol, a chemical compound utilized by researchers,

scientists, and drug development professionals. The following procedural guidance is designed

to ensure the safe handling and disposal of this substance, minimizing risks to personnel and

the environment.

Due to the absence of a specific Safety Data Sheet (SDS) for 3-(Aminomethyl)-2-
methyloxolan-3-ol, this guidance is based on the known hazards of structurally similar

compounds, such as 3-(aminomethyl)tetrahydrofuran and 2-methyltetrahydrofuran. These

related substances are classified as flammable liquids that can cause skin and eye irritation.

Furthermore, tetrahydrofuran derivatives may form explosive peroxides upon exposure to air.

Therefore, it is imperative to handle this compound with extreme caution.

Hazard Profile and Safety Summary
The presumed hazard classification for 3-(Aminomethyl)-2-methyloxolan-3-ol is summarized

in the table below. This information is inferred from analogous compounds and should be

treated as a conservative estimate of the potential risks.
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Hazard Category Classification Associated Risks

Physical Hazards
Flammable Liquid (Presumed

Category 2 or 3)

Flammable liquid and vapor.

Keep away from heat, sparks,

and open flames. May form

explosive peroxides.

Health Hazards
Skin Irritation (Presumed

Category 2)
Causes skin irritation.

Eye Irritation (Presumed

Category 2)
Causes serious eye irritation.

Acute Toxicity (Potential)
May be harmful if swallowed or

inhaled.

Environmental Hazards (Data not available)
Should not be released into

the environment.[1]

Experimental Protocol: Waste Disposal Procedure
The proper disposal of 3-(Aminomethyl)-2-methyloxolan-3-ol must be conducted in a

designated laboratory area, adhering to all institutional and local environmental regulations.

1. Personal Protective Equipment (PPE) Requirement:

Wear appropriate PPE, including chemical-resistant gloves (nitrile rubber is recommended),

safety goggles, and a lab coat.

2. Waste Segregation and Collection:

Do not dispose of this chemical down the drain.[2][3]

Collect waste 3-(Aminomethyl)-2-methyloxolan-3-ol in a designated, properly labeled

hazardous waste container.

The container must be made of a compatible material and have a secure screw cap.[4]
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Label the waste container clearly as "Hazardous Waste: Flammable Organic Liquid, 3-
(Aminomethyl)-2-methyloxolan-3-ol".

Store halogenated and non-halogenated solvent wastes separately if applicable to your

laboratory's waste streams.

3. Storage of Chemical Waste:

Store the waste container in a designated Satellite Accumulation Area (SAA).[2][4]

The SAA must be at or near the point of waste generation.[2]

Ensure the container is kept tightly closed except when adding waste.[4][5]

Store away from incompatible materials, such as strong oxidizing agents and acids.[1][6]

4. Disposal of Empty Containers:

Empty containers that held 3-(Aminomethyl)-2-methyloxolan-3-ol must be triple-rinsed

with a suitable solvent (e.g., ethanol or acetone).

Collect the rinsate as hazardous waste and add it to your flammable organic liquid waste

container.

After triple-rinsing, deface the label on the empty container, and dispose of it according to

your institution's guidelines for non-hazardous laboratory glass or plastic.

5. Request for Waste Pickup:

Once the waste container is full or has been in storage for the maximum allowable time

(typically up to one year, but check local regulations), arrange for its collection by your

institution's Environmental Health and Safety (EH&S) department or a licensed hazardous

waste disposal company.[2][4]

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of 3-(Aminomethyl)-2-methyloxolan-3-ol.
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Caption: Disposal Workflow for 3-(Aminomethyl)-2-methyloxolan-3-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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